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Compound of Interest

Compound Name: Ugt1A1-IN-1

Cat. No.: B12388039 Get Quote

This guide provides crucial safety and logistical information for researchers, scientists, and

drug development professionals working with Ugt1A1-IN-1 (CAS No. 2097024-37-6). The

following procedures are designed to ensure the safe handling, use, and disposal of this non-

competitive UGT1A1 inhibitor.

Chemical and Physical Properties:

Property Value

CAS Number 2097024-37-6[1][2]

Molecular Formula C22H19NO3

Appearance Solid[3]

Storage (Solid)
Refer to the product data sheet for specific

storage temperatures.

Storage (Solution)
Store at -20°C for up to 1 month or at -80°C for

up to 6 months.[1]

Personal Protective Equipment (PPE)
The minimum PPE should be worn at all times when handling Ugt1A1-IN-1 in a laboratory

setting. A risk assessment should be conducted to determine if additional protection is required.

[4]
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PPE Category Item Specifications and Use

Eye and Face Protection
Safety Glasses with Side

Shields

Must meet ANSI Z87.1

standard. Required for all lab

activities.

Chemical Splash Goggles
To be worn when there is a risk

of splashing.

Face Shield

To be worn over safety glasses

or goggles during procedures

with a high risk of splashing or

explosion.

Hand Protection Disposable Nitrile Gloves

Minimum requirement for

incidental contact. Double-

gloving is recommended.

Chemical-Resistant Gloves

Required for direct or

prolonged contact. Consult

manufacturer's guide for

compatibility.

Body Protection Laboratory Coat
Flame-resistant lab coat is

recommended.

Closed-toe Shoes
Required in all laboratory

areas.

Long Pants
Required in all laboratory

areas.

Respiratory Protection Fume Hood

All work with solid Ugt1A1-IN-1

and preparation of solutions

should be conducted in a

certified chemical fume hood.

Respirator

May be required based on a

risk assessment, especially if

there is a potential for aerosol

generation outside of a fume

hood.
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Operational Plan: Step-by-Step Handling
Procedures
This section outlines the procedural workflow for safely handling Ugt1A1-IN-1 from receipt to

experimental use.

2.1. Receiving and Inspection:

Upon receipt, visually inspect the container for any damage or leaks.

Verify that the product name and CAS number on the label match the order.

Store the compound according to the manufacturer's recommendations, typically in a cool,

dry, and well-ventilated area away from incompatible materials.

2.2. Preparation of Stock Solutions:

All manipulations involving the solid compound must be performed in a certified chemical

fume hood to avoid inhalation of dust.

Use appropriate PPE as detailed in the table above.

To prepare a stock solution, carefully weigh the required amount of Ugt1A1-IN-1 powder.

Slowly add the desired solvent (e.g., DMSO) to the solid to minimize aerosol generation.

Cap the vial tightly and vortex or sonicate until the solid is completely dissolved.

Label the vial clearly with the compound name, concentration, solvent, and date of

preparation.

2.3. Experimental Use:

When diluting stock solutions or adding the compound to experimental assays, continue to

work in a well-ventilated area or a fume hood.

Avoid direct contact with the skin and eyes.
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After use, securely cap all containers of Ugt1A1-IN-1.
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Preparation

Experiment

Post-Experiment

Weigh Solid in Fume Hood

Dissolve in Solvent

  Add solvent slowly

Prepare Working Solution

  Use stock solution

Add to Assay

Decontaminate Glassware Dispose of Waste
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Waste Generation

Waste Collection

Final Disposal

Solid Waste
(Unused powder, contaminated PPE)

Labeled Hazardous Solid Waste Container

Liquid Waste
(Unused solutions, solvent rinses)

Labeled Hazardous Liquid Waste Container

Sharps Waste
(Contaminated needles, etc.)

Labeled Sharps Container

Environmental Health & Safety Office

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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